cis-Chlorfenvinphos
cis-Chlorfenvinphos
Chlorfenvinphos is an insecticide that is a colorless liquid with a mild odor. It was commonly used until 1991 when all products containing chlorfenvinphos as an active ingredient were canceled in the United States. Commercial preparations commonly sold in stores were usually 90% chlorfenvinphos. Most of the chlorfenvinphos used was in liquid form. Chlorfenvinphos was widely used to control household pests such as flies, fleas, and mice. The chemical is manufactured and does not occur naturally in the environment. It was sold under common trade names including Birlane®, Dermaton®, Sapercon®, Steladone®, and Supona®. Use of trade names is for identification only and does not imply endorsement by the Agency for Toxic Substances and Disease Registry, the Public Health Service, or the U.S. Department of Health and Human Services.
Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998)
Clorfenvinfos is a synthetic organophosphorus acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a highly toxic and moderately persistent colorless to amber liquid with a mild odor, and exposure occurs by inhalation, ingestion, or contact.
An organophosphorus cholinesterase inhibitor that is used as an insecticide and an acaricide.
Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998)
Clorfenvinfos is a synthetic organophosphorus acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a highly toxic and moderately persistent colorless to amber liquid with a mild odor, and exposure occurs by inhalation, ingestion, or contact.
An organophosphorus cholinesterase inhibitor that is used as an insecticide and an acaricide.
Brand Name:
Vulcanchem
CAS No.:
18708-87-7
VCID:
VC21024052
InChI:
InChI=1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/b12-8-
SMILES:
CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C12H14Cl3O4P
Molecular Weight:
359.6 g/mol
cis-Chlorfenvinphos
CAS No.: 18708-87-7
Cat. No.: VC21024052
Molecular Formula: C12H14Cl3O4P
Molecular Weight: 359.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chlorfenvinphos is an insecticide that is a colorless liquid with a mild odor. It was commonly used until 1991 when all products containing chlorfenvinphos as an active ingredient were canceled in the United States. Commercial preparations commonly sold in stores were usually 90% chlorfenvinphos. Most of the chlorfenvinphos used was in liquid form. Chlorfenvinphos was widely used to control household pests such as flies, fleas, and mice. The chemical is manufactured and does not occur naturally in the environment. It was sold under common trade names including Birlane®, Dermaton®, Sapercon®, Steladone®, and Supona®. Use of trade names is for identification only and does not imply endorsement by the Agency for Toxic Substances and Disease Registry, the Public Health Service, or the U.S. Department of Health and Human Services. Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998) Clorfenvinfos is a synthetic organophosphorus acetylcholinesterase inhibitor and neurotoxin that is used as a pesticide. It is characterized as a highly toxic and moderately persistent colorless to amber liquid with a mild odor, and exposure occurs by inhalation, ingestion, or contact. An organophosphorus cholinesterase inhibitor that is used as an insecticide and an acaricide. |
|---|---|
| CAS No. | 18708-87-7 |
| Molecular Formula | C12H14Cl3O4P |
| Molecular Weight | 359.6 g/mol |
| IUPAC Name | [(Z)-2-chloro-1-(2,4-dichlorophenyl)ethenyl] diethyl phosphate |
| Standard InChI | InChI=1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/b12-8- |
| Standard InChI Key | FSAVDKDHPDSCTO-WQLSENKSSA-N |
| Isomeric SMILES | CCOP(=O)(OCC)O/C(=C\Cl)/C1=C(C=C(C=C1)Cl)Cl |
| SMILES | CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
| Canonical SMILES | CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
| Boiling Point | 333 to 338 °F at 0.5 mmHg (EPA, 1998) Amber liquid; bp: 167-170 °C at 0.5 mm Hg /Technical chlorfenvinphos/ at 0.07kPa: 167-170 °C |
| Colorform | Colorless liquid Yellowish liquid Amber-colored liquid |
| Melting Point | -9 to -2 °F (EPA, 1998) -23 to -19 °C -19 - -23 °C |
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